Cas no 1805347-09-4 (4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1805347-09-4
• MF: C₈H₄F₅N₃
• MW: 237.12947845459
• CID: 4853144
• Update Time: 2025-06-10

4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F5N3/c9-7(10)6-3(2-14)4(15)1-5(16-6)8(11,12)13/h1,7H,(H2,15,16)
• InChI Key： RZDYWSBKPYXEBV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C#N)C(C(F)F)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine

Introduction to 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805347-09-4)

4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine, identified by its CAS number 1805347-09-4, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and structural versatility. The presence of multiple fluorinated substituents, along with functional groups such as amino and cyano, makes this molecule a promising candidate for further exploration in drug discovery and material science.

The structural features of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine contribute to its unique chemical properties. The combination of electron-withdrawing groups like the cyano and trifluoromethyl substituents, along with electron-donating groups such as the amino group, creates a balance that enhances reactivity and binding affinity. This balance is particularly important in the design of bioactive molecules, where precise control over electronic distribution can influence both potency and selectivity.

In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The introduction of fluorine atoms into a molecular framework can lead to enhanced lipophilicity, reduced susceptibility to enzymatic degradation, and improved cell membrane penetration. These attributes are critical for developing compounds that exhibit prolonged half-lives and improved bioavailability.

Current research in the field of medicinal chemistry has highlighted the potential of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine as a versatile scaffold for the development of novel therapeutic agents. Studies have demonstrated its utility in the synthesis of kinase inhibitors, antiviral compounds, and antimicrobial agents. The pyridine core provides a stable platform for further derivatization, allowing chemists to explore a wide range of structural modifications while maintaining core biological activity.

One notable application of this compound is in the development of targeted therapies for cancer. Kinase inhibitors, which are designed to block the activity of specific enzymes involved in tumor growth and progression, represent a significant area of research. The fluorinated pyridine derivatives have shown promise in disrupting key signaling pathways that are aberrantly activated in cancer cells. For instance, modifications to the 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine core have led to compounds that exhibit potent inhibition of tyrosine kinases, which are crucial for cancer cell proliferation and survival.

Another emerging field where this compound is making an impact is antimicrobial research. The rise of antibiotic-resistant pathogens has necessitated the discovery of new classes of antimicrobial agents. Fluorinated pyridines have been shown to enhance the efficacy of antimicrobial compounds by improving their ability to interact with bacterial targets. The electron-rich nature of the amino group allows for hydrogen bonding interactions with bacterial enzymes and receptors, while the fluorinated substituents contribute to steric hindrance against resistant strains.

The synthesis of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include nucleophilic substitution reactions, cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, and protection-deprotection strategies to ensure regioselectivity. The use of advanced catalytic systems has enabled more efficient and scalable syntheses, reducing costs and improving yields.

In addition to pharmaceutical applications, this compound has shown potential in agrochemical research. Fluorinated pyridines are known for their ability to enhance the performance of pesticides and herbicides by improving their stability under environmental conditions. Derivatives of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine have been explored as intermediates in the synthesis of novel crop protection agents that target specific pests while minimizing ecological impact.

The safety profile of 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine is another critical consideration in its development and application. Extensive toxicological studies are conducted to assess its potential effects on human health and the environment. These studies include acute toxicity tests, chronic exposure assessments, and ecotoxicological evaluations to ensure that its use is safe and responsible.

The future prospects for 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine are promising, with ongoing research exploring new synthetic pathways and applications. Advances in computational chemistry and artificial intelligence are accelerating the discovery process by enabling rapid screening of molecular libraries and prediction of biological activity. These technologies hold the potential to uncover novel derivatives with enhanced properties suitable for next-generation therapeutics.

In conclusion, 4-Amino-3-cyano-2-(difluoromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1805347-09-4) represents a significant advancement in heterocyclic chemistry with far-reaching implications for pharmaceuticals and agrochemicals. Its unique structural features make it a valuable building block for developing innovative treatments against various diseases while maintaining high standards of safety and efficacy.